Cas no 329-95-3 (3-Thia-7-azabicyclo[3.3.1]nonane)
329-95-3 structure
Product Name:3-Thia-7-azabicyclo[3.3.1]nonane
CAS No:329-95-3
MF:C7H13NS
MW:143.24982047081
CID:2822304
PubChem ID:15035835
Update Time:2025-09-24
3-Thia-7-azabicyclo[3.3.1]nonane Chemical and Physical Properties
Names and Identifiers
-
- DUYSRTMRDDRCQC-UHFFFAOYSA-N
- SCHEMBL6369384
- DTXSID00567305
- 3-thia-7-azabicyclo[3.3.1]-nonane
- EN300-658661
- 329-95-3
- 3-Thia-7-azabicyclo[3.3.1]nonane
- AKOS006357130
-
- Inchi: 1S/C7H13NS/c1-6-2-8-3-7(1)5-9-4-6/h6-8H,1-5H2
- InChI Key: DUYSRTMRDDRCQC-UHFFFAOYSA-N
- SMILES: S1CC2CNCC(C1)C2
Computed Properties
- Exact Mass: 143.07687059Da
- Monoisotopic Mass: 143.07687059Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
3-Thia-7-azabicyclo[3.3.1]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658661-0.05g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 0.05g |
$888.0 | 2023-05-29 | ||
| Enamine | EN300-658661-0.1g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 0.1g |
$930.0 | 2023-05-29 | ||
| Enamine | EN300-658661-0.25g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 0.25g |
$972.0 | 2023-05-29 | ||
| Enamine | EN300-658661-0.5g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 0.5g |
$1014.0 | 2023-05-29 | ||
| Enamine | EN300-658661-1.0g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 1g |
$1057.0 | 2023-05-29 | ||
| Enamine | EN300-658661-2.5g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 2.5g |
$2071.0 | 2023-05-29 | ||
| Enamine | EN300-658661-5.0g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 5g |
$3065.0 | 2023-05-29 | ||
| Enamine | EN300-658661-10.0g |
3-thia-7-azabicyclo[3.3.1]nonane |
329-95-3 | 10g |
$4545.0 | 2023-05-29 |
3-Thia-7-azabicyclo[3.3.1]nonane Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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